Cas no 1353946-63-0 ((1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride)

• Product Name: (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride
• CAS No: 1353946-63-0
• MF: C₁₂H₂₁ClN₄OS
• MW: 304.839339971542
• MDL: MFCD21098796
• CID: 2091150
• PubChem ID: 66570053
• Update Time: 2025-06-25

(1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride
• [1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-4-yl]methanamine,hydrochloride
• [1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-4-yl]methanamine;hydrochloride
• DB-307709
• AKOS024464149
• 1353946-63-0
• C-[1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-4-yl]-methylamine hydrochloride
• (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanaminehydrochloride

• MDL： MFCD21098796
• Inchi： 1S/C12H20N4OS.ClH/c1-17-11-7-10(14-12(15-11)18-2)16-5-3-9(8-13)4-6-16;/h7,9H,3-6,8,13H2,1-2H3;1H
• InChI Key： OAHKLARXODJYIW-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC(=CC(=N1)N1CCC(CN)CC1)OC

Computed Properties

• Exact Mass: 304.1124602g/mol
• Monoisotopic Mass: 304.1124602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6Ų

Additional information on (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride

Recent Advances in the Study of (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine Hydrochloride (CAS: 1353946-63-0)

The compound (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride (CAS: 1353946-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and piperidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers emphasized the importance of the methoxy and methylthio functional groups in enhancing the compound's stability and bioavailability. These modifications are critical for its potential application in central nervous system (CNS) disorders, where blood-brain barrier penetration is a significant challenge.

Pharmacological evaluations have revealed that (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors. Preclinical studies in animal models have demonstrated its efficacy in reducing symptoms associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its favorable safety profile make it a promising candidate for further clinical trials.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its role as an inhibitor of a key signaling pathway involved in tumor growth and metastasis. The findings suggest that this compound could be repurposed for cancer therapy, particularly in cases where current treatments have limited efficacy. The study also noted the compound's synergistic effects when combined with existing chemotherapeutic agents, opening new avenues for combination therapies.

Despite these promising findings, challenges remain in the development of (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride as a therapeutic agent. Issues such as long-term toxicity, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and broad pharmacological activity make it a valuable subject for ongoing research. The integration of computational modeling and high-throughput screening techniques is expected to accelerate its development and potential commercialization.

In conclusion, (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride represents a significant advancement in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile and potential applications in CNS disorders and oncology underscore its importance as a research focus. Continued efforts to elucidate its mechanisms of action and optimize its therapeutic properties will be crucial for its transition from the laboratory to the clinic.